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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B1165585 Get Quote

CAS Number: 133073-73-1

This technical guide provides an in-depth overview of Methotrexate Hydrate, a pivotal

antagonist of folic acid metabolism with extensive applications in cancer chemotherapy and

immunosuppression. This document is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its chemical properties, safety data,

experimental protocols, and mechanism of action.

Chemical and Physical Properties
Methotrexate Hydrate is a synthetic derivative of folic acid.[1] It presents as a yellow to orange

crystalline powder. Key quantitative data are summarized below for ease of reference.
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Property Value References

Molecular Formula C₂₀H₂₂N₈O₅ · xH₂O [1]

Molecular Weight
454.44 g/mol (anhydrous

basis)
[1]

Melting Point 185-204 °C

Solubility

Insoluble in water, ethanol,

chloroform, and ether. Soluble

in dilute solutions of alkali

hydroxides and carbonates,

and mineral acids.

Storage Temperature -20°C

Safety Data Sheet Summary
Methotrexate Hydrate is classified as a hazardous substance and requires careful handling.

The following table summarizes critical safety information compiled from multiple safety data

sheets.
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Hazard
Category

GHS
Classification

Precautionary
Statements

First Aid
Measures

Handling and
Storage

Acute Toxicity

(Oral)
Category 3

H301: Toxic if

swallowed.

P264, P270,

P301+P310+P33

0

If swallowed,

immediately call

a poison center

or doctor. Rinse

mouth.[2][3]

Do not eat, drink,

or smoke when

using this

product. Wash

hands thoroughly

after handling.[2]

[3]

Skin

Corrosion/Irritatio

n

Category 2

H315: Causes

skin irritation.

P280,

P302+P352,

P332+P313

If on skin, wash

with plenty of

water. If skin

irritation occurs,

get medical

advice.[2][3]

Wear protective

gloves and

clothing.[2][3]

Serious Eye

Damage/Irritation
Category 2

H319: Causes

serious eye

irritation. P280,

P305+P351+P33

8, P337+P313

If in eyes, rinse

cautiously with

water for several

minutes.

Remove contact

lenses if present

and easy to do.

Continue rinsing.

If eye irritation

persists, get

medical advice.

[2][3]

Wear eye and

face protection.

[2][3]

Reproductive

Toxicity
Category 1B

H360: May

damage fertility

or the unborn

child. P201,

P202,

P308+P313

If exposed or

concerned, get

medical advice.

[2][3]

Obtain special

instructions

before use. Do

not handle until

all safety

precautions have

been read and

understood.[2][3]
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Personal

Protective

Equipment

- - -

Use a full-face

particle respirator

type N99 (US) or

type P2 (EN

143), protective

gloves, and

safety glasses.

Work under a

hood.[2][3]

Storage - - -

Store locked up

in a dry, well-

ventilated place.

Keep container

tightly closed.[2]

[3]

Mechanism of Action: Signaling Pathways
Methotrexate's primary mechanism of action involves the competitive inhibition of dihydrofolate

reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines necessary

for DNA and RNA synthesis.[1][4] This inhibition leads to the depletion of tetrahydrofolate

(THF), a vital cofactor in cellular metabolism, ultimately causing cell cycle arrest and apoptosis

in rapidly proliferating cells.[4] Additionally, at low doses used in the treatment of inflammatory

diseases, methotrexate's anti-inflammatory effects are largely attributed to the promotion of

adenosine release.[4][5] Methotrexate polyglutamates inhibit 5-aminoimidazole-4-carboxamide

ribonucleotide (AICAR) transformylase, leading to an accumulation of intracellular AICAR,

which in turn inhibits adenosine deaminase, resulting in increased extracellular adenosine.[4][5]

This extracellular adenosine then activates adenosine receptors, leading to a potent anti-

inflammatory response.[4][5]
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Methotrexate's dual mechanism of action.

Experimental Protocols
Dihydrofolate Reductase (DHFR) Inhibition Assay
This spectrophotometric assay measures the decrease in absorbance at 340 nm resulting from

the oxidation of NADPH to NADP+ during the DHFR-catalyzed reduction of dihydrofolate (DHF)

to tetrahydrofolate (THF).[6][7] Inhibition of DHFR by methotrexate slows this reaction.

Materials:

DHFR enzyme

DHFR Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.5)[7]

Dihydrofolic acid (DHF) solution

NADPH solution

Methotrexate Hydrate solution

96-well UV-transparent plate or quartz cuvettes

Temperature-controlled UV/Vis spectrophotometer

Procedure:
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Prepare a reaction mixture in each well/cuvette containing DHFR Assay Buffer, NADPH

solution, and the DHFR enzyme solution.[7]

For inhibition assays, add varying concentrations of the methotrexate solution to the

respective wells and pre-incubate for 10-15 minutes at room temperature. For the control,

add the vehicle (e.g., DMSO).[7]

Initiate the reaction by adding the DHF substrate solution.[7]

Immediately begin kinetic measurement of absorbance at 340 nm at a constant temperature

(e.g., 25°C), recording every 15-30 seconds for 5-20 minutes.[7]

Calculate the rate of reaction (ΔAbs/min) from the linear portion of the curve.

Determine the percent inhibition for each methotrexate concentration and plot against the

logarithm of the concentration to calculate the IC₅₀ value.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Methotrexate_s_Impact_on_Dihydrofolate_Reductase_DHFR_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Methotrexate_s_Impact_on_Dihydrofolate_Reductase_DHFR_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Methotrexate_s_Impact_on_Dihydrofolate_Reductase_DHFR_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Methotrexate_s_Impact_on_Dihydrofolate_Reductase_DHFR_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Methotrexate_s_Impact_on_Dihydrofolate_Reductase_DHFR_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reaction Mixture
(Buffer, NADPH, DHFR)

Add Methotrexate
(or vehicle control)

Pre-incubate
(10-15 min)

Initiate Reaction
(Add DHF)

Kinetic Measurement
(Absorbance at 340 nm)

Data Analysis
(% Inhibition, IC50)

Click to download full resolution via product page

Workflow for DHFR inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methotrexate Hydrate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165585#methotrexate-hydrate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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